molecular formula C8H5F2N3 B2554451 1-(3,4-Difluorophenyl)triazole CAS No. 2309569-79-5

1-(3,4-Difluorophenyl)triazole

Cat. No. B2554451
CAS RN: 2309569-79-5
M. Wt: 181.146
InChI Key: BOBPUCIRIYZKLI-UHFFFAOYSA-N
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Description

“1-(3,4-Difluorophenyl)triazole” is a derivative of triazole, a class of nitrogenous heterocyclic compounds . It contains a triazole ring, a difluorophenyl group, a hydroxyl group, and a side chain . Triazoles are known for their broad biological activities, including antimicrobial, antifungal, anticancer, and more .


Synthesis Analysis

The synthesis of 1,2,4-triazole compounds like “1-(3,4-Difluorophenyl)triazole” often involves the use of amidine, amide, amidine hydrazone, aryl diazonium salt, and hydrazone as nitrogen sources . Copper-catalyzed cross-couplings have also been used in the synthesis methods of 1,2,3/1,2,4-triazole .


Molecular Structure Analysis

The molecular structure of “1-(3,4-Difluorophenyl)triazole” includes a central tetrahydrofuran ring with a 2–4-difluorophenyl ring and a methyl 1,2,4-triazole substituent . The tetrahydrofuran ring adopts an envelope conformation .


Chemical Reactions Analysis

Triazoles, including “1-(3,4-Difluorophenyl)triazole”, are able to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules .

Mechanism of Action

The mechanism of action of “1-(3,4-Difluorophenyl)triazole” is likely similar to other triazole compounds. Triazoles are known to inhibit fungal lanosterol 14α-demethylase involved in the biosynthesis of ergosterol, a constituent of fungal cell membranes .

Safety and Hazards

When handling “1-(3,4-Difluorophenyl)triazole”, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes, and clothing, and avoid ingestion and inhalation .

Future Directions

Triazoles, including “1-(3,4-Difluorophenyl)triazole”, continue to be a focus of research due to their broad range of therapeutic applications . Future research may focus on developing new classes of antibacterial agents to fight multidrug-resistant pathogens , and synthesizing and studying their antimicrobial, antioxidant, and antiviral potential .

properties

IUPAC Name

1-(3,4-difluorophenyl)triazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5F2N3/c9-7-2-1-6(5-8(7)10)13-4-3-11-12-13/h1-5H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOBPUCIRIYZKLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1N2C=CN=N2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5F2N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

181.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-difluorophenyl)-1H-1,2,3-triazole

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